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Compound of Interest

Compound Name: PHT-427

Cat. No.: B612130 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. PHT-
427, a dual inhibitor of Akt and PDK1, requires careful handling throughout its lifecycle,

including its final disposal. This guide provides essential safety and logistical information,

offering a clear, step-by-step plan for the proper disposal of PHT-427, ensuring the safety of

laboratory personnel and compliance with regulatory standards.

Key Chemical and Safety Data for PHT-427
A thorough understanding of the chemical properties and potential hazards of PHT-427 is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data for PHT-427.
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Property Value Source

Molecular Formula C₂₀H₃₁N₃O₂S₂ [1]

Molecular Weight 409.6 g/mol [1]

Solubility DMSO: 16 mg/mL [1]

DMF: 33 mg/mL [1]

DMF:PBS (pH 7.2) (1:4): 0.20

mg/mL
[1]

CAS Number 1191951-57-1 [1]

Physical State Solid N/A

According to its Safety Data Sheet (SDS), PHT-427 is not classified as a hazardous substance

under the Globally Harmonized System (GHS). It has a health, fire, and reactivity rating of 0 on

both the NFPA and HMIS scales, indicating minimal hazard. However, it is designated as

"slightly hazardous for water," and it is crucial to prevent undiluted or large quantities from

reaching ground water, water courses, or sewage systems.

Step-by-Step Disposal Protocol for PHT-427
The following procedure outlines the recommended steps for the safe disposal of PHT-427 and

associated waste materials in a laboratory setting. This protocol is based on general best

practices for chemical waste management and should be adapted to comply with the specific

regulations of your institution and local authorities.

Experimental Protocol: Waste Segregation and
Collection

Identify Waste Streams: All materials that have come into contact with PHT-427 must be

considered chemical waste. This includes:

Unused or expired PHT-427 solid compound.
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Solutions containing PHT-427, including stock solutions typically prepared in Dimethyl

Sulfoxide (DMSO).

Contaminated labware (e.g., pipette tips, vials, plates, gloves, bench paper).

Segregate Waste:

Solid Waste: Collect all solid materials contaminated with PHT-427 in a designated, leak-

proof container lined with a chemically resistant bag. This includes unused solid PHT-427,

contaminated gloves, pipette tips, and other disposables.

Liquid Waste: Collect all liquid waste containing PHT-427 in a separate, clearly labeled,

and sealable waste container. Given that PHT-427 is often dissolved in DMSO, this waste

stream should be treated as an organic solvent waste.[2] Do not mix with aqueous or other

incompatible waste streams.

Properly Label Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste" (or as

required by your institution).

The label must include the full chemical name of all contents (e.g., "PHT-427, Dimethyl

Sulfoxide").

Indicate the approximate concentration and volume of each component.

Include the date of waste accumulation.

Store Waste Safely:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Store in a well-ventilated area, away from sources of ignition, as DMSO is a combustible

liquid.[2]

Arrange for Disposal:
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Contact your institution's Environmental Health and Safety (EH&S) department to

schedule a pickup for the chemical waste.

Follow all institutional procedures for waste manifest and pickup.

Do not dispose of PHT-427 or its solutions down the drain or in the regular trash. While an

SDS suggests smaller quantities of the neat compound can be disposed of with household

waste, this is not best practice in a laboratory setting, especially when in solution.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of PHT-427 waste.
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PHT-427 Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

PHT-427, contributing to a secure laboratory environment and the protection of our ecosystem.

Always consult your institution's specific guidelines and the most recent Safety Data Sheet for

the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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